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Compound of Interest

Compound Name: Dixylyl disulphide

Cat. No.: B084682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct applications of dixylyl disulfide in materials science are not extensively

documented in publicly available literature. The following application notes and protocols are

based on the established roles of analogous aromatic and alkyl disulfides in polymer chemistry

and materials science. These should be considered as starting points for research and

development, requiring optimization for specific applications.

Introduction to Dixylyl Disulfide
Dixylyl disulfide (C₁₆H₁₈S₂) is an organic disulfide that exists in several isomeric forms,

including di(2,4-xylyl) disulfide, di(3,5-xylyl) disulfide, and di(2,5-xylyl) disulfide.[1][2][3][4] Like

other organic disulfides, its chemistry is dominated by the reversible cleavage of the sulfur-

sulfur bond, which can be initiated by heat, light, or chemical reagents. This reactivity makes it

a candidate for several applications in materials science, particularly in polymer synthesis and

modification.

Physicochemical Properties
The properties of dixylyl disulfide can vary depending on the specific isomer. A summary of

available data is presented below.
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Property di(3,5-xylyl) disulfide di(2,4-xylyl) disulfide

Molecular Formula C₁₆H₁₈S₂ C₁₆H₁₈S₂

Molecular Weight 274.44 g/mol 274.44 g/mol

Boiling Point 385.7°C at 760 mmHg 365.1°C at 760 mmHg

Density 1.13 g/cm³ 1.1 g/cm³

Melting Point N/A 265 °C

CAS Number 65151-60-2 27080-90-6, 13616-83-6

(Data sourced from various chemical suppliers and databases)[1][2][3][5][6]

Potential Applications in Materials Science
Based on the known functions of similar disulfide compounds, dixylyl disulfide could potentially

be utilized in the following areas:

Vulcanizing Agent for Elastomers
Organic disulfides can serve as sulfur donors in the vulcanization of elastomers such as natural

rubber (NR), styrene-butadiene rubber (SBR), and ethylene propylene diene monomer (EPDM)

rubber.[7] Dixylyl disulfide could potentially be used in "efficient vulcanization" (EV) or "semi-

efficient vulcanization" (semi-EV) systems, which use low levels of sulfur and high levels of

accelerators to create a network dominated by thermally stable monosulfidic and disulfidic

crosslinks.[8] This can improve the heat aging resistance and compression set of the

vulcanizate. Alkylphenol disulfides are a known class of vulcanizing agents that function in this

capacity.[9][10]

Chain Transfer Agent in Radical Polymerization
In radical polymerization, disulfide compounds can act as chain transfer agents (CTAs) to

control the molecular weight and molecular weight distribution of the resulting polymers.[11]

The disulfide bond can react with a propagating radical, terminating the growing chain and

initiating a new one. This process allows for the synthesis of polymers with tailored properties.
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Monomer for Degradable and Self-Healing Polymers
The disulfide bond is a dynamic covalent bond that can be cleaved and reformed under specific

stimuli, such as a reducing environment or UV light.[12][13] Incorporating dixylyl disulfide into a

polymer backbone could yield materials that are degradable or possess self-healing properties.

[14][15][16] Such polymers are of interest for applications in drug delivery, tissue engineering,

and recyclable thermosets.

Experimental Protocols
The following are generalized protocols for the potential applications of dixylyl disulfide. Note:

These are theoretical and would require significant optimization.

Protocol for Vulcanization of Natural Rubber
Objective: To evaluate dixylyl disulfide as a vulcanizing agent in a natural rubber formulation.

Materials:

Natural Rubber (SMR 20)

Zinc Oxide (ZnO)

Stearic Acid

N-tert-butyl-2-benzothiazolesulfenamide (TBBS)

Dixylyl disulfide

Two-roll mill

Rheometer (e.g., Moving Die Rheometer - MDR)

Tensile tester

Procedure:

Compounding: The rubber formulation is prepared on a two-roll mill. The ingredients are

added in the following order:
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Natural Rubber: 100 phr (parts per hundred rubber)

Zinc Oxide: 5 phr

Stearic Acid: 2 phr

TBBS: 1.5 phr

Dixylyl disulfide: 2 phr

Homogenization: The compound is milled until a homogenous mixture is obtained.

Curing Characteristics: The curing profile of the compound is determined using a rheometer

at a specified temperature (e.g., 160°C). This will provide data on scorch time (ts2), optimum

cure time (t90), and maximum torque (MH).

Vulcanization: The compounded rubber is press-cured into sheets at the determined

optimum cure time and temperature.

Mechanical Testing: The vulcanized rubber sheets are cut into dumbbell shapes and tested

for tensile strength, elongation at break, and modulus according to standard testing methods

(e.g., ASTM D412).

Data Presentation:

Parameter Value

Scorch Time (ts2) min

Cure Time (t90) min

Maximum Torque (MH) dN.m

Tensile Strength MPa

Elongation at Break %

Modulus at 300% MPa

Protocol for Chain Transfer in Styrene Polymerization
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Objective: To investigate the effect of dixylyl disulfide as a chain transfer agent on the

molecular weight of polystyrene.

Materials:

Styrene (inhibitor removed)

Azobisisobutyronitrile (AIBN) (initiator)

Dixylyl disulfide

Toluene (solvent)

Schlenk flask and nitrogen line

Gel Permeation Chromatography (GPC) system

Procedure:

Reaction Setup: A Schlenk flask is charged with styrene (10 g), toluene (20 mL), AIBN (0.1

g), and a varying amount of dixylyl disulfide (e.g., 0.05 g, 0.1 g, 0.2 g).

Degassing: The mixture is subjected to three freeze-pump-thaw cycles to remove dissolved

oxygen.

Polymerization: The flask is placed in an oil bath at a constant temperature (e.g., 70°C) and

stirred for a set time (e.g., 6 hours).

Termination and Precipitation: The polymerization is quenched by cooling the flask in an ice

bath. The polymer is precipitated by pouring the reaction mixture into a large volume of

methanol.

Purification: The precipitated polystyrene is filtered, washed with methanol, and dried under

vacuum.

Characterization: The number-average molecular weight (Mn), weight-average molecular

weight (Mw), and polydispersity index (PDI) of the resulting polystyrene are determined by

GPC.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation:

Dixylyl Disulfide (g) Mn ( g/mol ) Mw ( g/mol ) PDI (Mw/Mn)
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Caption: Proposed role of dixylyl disulfide in elastomer vulcanization.

Workflow for Chain Transfer Polymerization
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Caption: Experimental workflow for radical polymerization with dixylyl disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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